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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

Introduction: Understanding the Molecule
N-Octadecyl-L-aspartic acid is a lipoamino acid, a class of amphiphilic molecules combining

a polar amino acid head group (aspartic acid) with a long hydrophobic alkyl tail (C18,

octadecyl).

This hybrid structure creates a fundamental solubility conflict:

The Head (Hydrophilic): The aspartic acid moiety contains two carboxylic acid groups (

,

) and a secondary amine. It craves water but is pH-dependent.

The Tail (Hydrophobic): The 18-carbon chain drives strong Van der Waals interactions,

forcing the molecule to crystallize or aggregate (gel) in aqueous environments to minimize

water contact.

The Challenge: You are not just "dissolving" a solid; you are overcoming the Krafft point (the

temperature at which surfactant solubility equals the critical micelle concentration). For C18
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chains, this is often

. Below this temperature, the hydrophobic tails pack tightly, resisting solvation.

Part 1: Solvent Selection & Preparation
Q: Why won't this dissolve in water at room
temperature?
A: The hydrophobic effect of the C18 chain dominates at neutral pH and room temperature.

The energy required to break the crystal lattice of the alkyl chains is higher than the hydration

energy of the head group.

Solution: You must use Heat (to melt the alkyl chain packing) and pH adjustment (to ionize

the head group).

Protocol: See Protocol A below.

Q: Which organic solvent should I use for stock
solutions?
A: Solvent choice depends on your downstream application:

For Langmuir-Blodgett (LB) Films: Use Chloroform/Methanol (9:1 v/v). Chloroform solvates

the tail; methanol helps solvate the polar head group.

For Biological Assays (Cell Culture): Use DMSO (Dimethyl sulfoxide).[1] It is miscible with

water, but be careful upon dilution (see Troubleshooting Precipitation).

For Crystallization/Purification: Warm Ethanol or Methanol.

Q: Can I use a co-solvent system?
A: Yes. A "miscible solvent pair" strategy is often effective. Dissolving the lipid in a small volume

of DMSO or Ethanol first, then injecting this into a larger volume of warm aqueous buffer, can

help bypass the high energy barrier of hydrating the dry powder directly.

Part 2: pH & Ionic Strength
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Q: How does pH affect solubility?
A: Crucially.

pH < 4 (Acidic): The carboxylic acids are protonated (

). The molecule is uncharged or cationic (at very low pH). Result: Insoluble solid or
precipitate.

pH ~ 3-5 (Isoelectric Region): Zwitterionic form. Solubility is at its minimum. Result:

Aggregation/Precipitation.[1]

pH > 7 (Alkaline): Both carboxyl groups are deprotonated (

). The molecule becomes an anionic surfactant. Electrostatic repulsion between head groups
prevents aggregation. Result: Soluble (forming micelles or vesicles).

Q: What buffer do you recommend?
A: Avoid high-salt buffers initially. High ionic strength screens the charge repulsion between

head groups, promoting aggregation (salting out).

Recommendation: Start with 10 mM NaOH or a low-salt Tris/HEPES (pH 8.0-9.0). Add salt

(NaCl) only after the lipid is fully dispersed.

Part 3: Troubleshooting Guide
Troubleshooting Matrix
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Symptom Probable Cause Corrective Action

White cloudy suspension Temperature < Krafft Point
Heat solution to 60-70°C while

stirring.

Gel formation (Viscous)
Formation of lamellar phase

(liquid crystal)

Decrease concentration or add

salt (carefully) to induce

micelle transition. Sonication is

required.

Precipitation on dilution pH drop or "Solvent Shock"

Ensure the receiving buffer is

pH > 7.5. Dilute slowly with

vortexing.

Insoluble floating flakes Protonated Carboxyls
Add 1M NaOH dropwise until

clear. Target pH 8-9.

Part 4: Detailed Protocols
Protocol A: Preparation of Aqueous Micellar Solution
For use in surface tension studies or aqueous formulations.

Weighing: Weigh the N-Octadecyl-L-aspartic acid powder.

Dispersion: Add Milli-Q water. The powder will float (hydrophobic).

Alkalization: Add 1.0 equivalent of NaOH (relative to the molar amount of lipid) to

deprotonate the first carboxyl group.

Tip: If 2 equivalents are used, both carboxyls ionize, maximizing solubility but increasing

pH > 10.

Heating: Heat the mixture to 65°C in a water bath. This is critical to pass the Krafft

temperature of the C18 chain.

Sonication: While hot, bath sonicate for 10-15 minutes until the solution becomes clear or

slightly opalescent (indicating micelles).
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Cooling: Cool slowly to room temperature. If it precipitates, the concentration is likely above

the solubility limit for that pH; re-heat and dilute.

Protocol B: Preparation of Langmuir Spreading Solution
For monolayer formation at air-water interfaces.[2]

Solvent: Prepare a mixture of Chloroform:Methanol (9:1).

Dissolution: Add powder to reach a concentration of 0.5 - 1.0 mg/mL.

Processing: Vortex for 1 minute. The solution should be perfectly clear.

Storage: Store in glass (Teflon-lined cap) at -20°C. Wrap in foil to prevent evaporation.

Part 5: Visualization of Dissolution Logic
The following diagram illustrates the decision process for solvent selection based on the user's

end-goal.
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Start: N-Octadecyl-L-Aspartic Acid

What is your application?

Biological Assay
(Cell Culture/Enzymatic)

Physical Chemistry
(Langmuir Films/Coatings)

Aqueous Formulation
(Micelles/Vesicles)

Solvent: DMSO
Conc: 10-50 mM

Solvent: Chloroform:MeOH (9:1)
Conc: 0.5-1 mg/mL

Solvent: Water + NaOH (pH > 8)
Temp: > 60°C

Dilute slowly into buffer
Watch for precipitation!

Keep anhydrous
Evaporation risk

Risk of Gelation
Requires Sonication

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on experimental requirements. Blue nodes

indicate decision points; Green nodes indicate successful solvent systems; Red/Yellow nodes

indicate critical handling warnings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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